Cas no 118904-37-3 (Fmoc-D-Allo-Ile-OH)

Fmoc-D-Allo-Ile-OH Properties

Names and Identifiers

• Fmoc-D-allo-isoleucine
• Fmoc-D-Allo-Ile-OH
• N-(9-Fluorenylmethyloxycarbonyl)-D-allo-isoleucine
• (2R,3S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)-amino)-3-methylpentanoic acid
• (2R,3S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-methylpentanoic acid
• Fmoc-D-allo-Isoleucine(2R,3S)-2-(Fmoc-amino)-3-methylpentanoic acid
• FMOC-D-ALLO-LLE-OH
• H-Lys(Ac)-OH∙HCl
• AmbotzFAA1328
• D-N-FMOC-ALLOISOLEUCINE
• FMoc-D-allo-lle-OH FMoc-D-allo-isoleucine
• Fmoc-(2R,3S)-2-amino-3-methylpentanoic acid
• 9-fluorenylmethyloxycarbonyl-D-isoleucine-OH
• (2R,3S)-N-FMOC-2-AMINO-3-METHYLPENTANOIC ACID
• N-FMoc-D-allo-isoleucine, 98%
• Fmoc-D-allo-isoleucine≥ 98.5% (HPLC)
• D-Alloisoleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• (2R,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoic acid
• PubChem15619
• FCH2718413
• AM81865
• EN300-7376874
• (2R,3S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methyl-pentanoic acid;Fmoc-D-allo-isoleucine
• (((9H-Fluoren-9-yl)methoxy)carbonyl)-D-alloisoleucine
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-D-allo-isoleucine (Fmoc-D-allo-Ile-OH)
• (2R,3S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-methylpentanoic acid
• FMOC-D-allo-Isoleucine
• HY-W041985
• A804124
• MFCD00077062
• AKOS015950970
• DS-2293
• 118904-37-3
• DTXSID30426315
• Fmoc-d-allo-ile-oh
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-D-allo-isoleucine
• CS-W022725
• (2R,3S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methylpentanoic acid
• SCHEMBL25718134
• (2R,3S)-N-Fmoc-2-Amino-3-Methylpentanoic Acid
• QXVFEIPAZSXRGM-ORAYPTAESA-N
• Fmoc-D-allo-lle-OH
• FMOC-D-ALLO-ILE-OH
• FMOC-D-ALLO-ISOLEUCINE
• +Expand

• MDL： MFCD00077062
• InChIKey： QXVFEIPAZSXRGM-ORAYPTAESA-N
• Inchi： 1S/C21H23NO4/c1-3-13(2)19(20(23)24)22-21(25)26-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,13,18-19H,3,12H2,1-2H3,(H,22,25)(H,23,24)/t13-,19+/m0/s1
• SMILES： O(C(N([H])[C@@]([H])(C(=O)O[H])[C@@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 353.16300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 353.163
• Heavy Atom Count: 26
• Complexity: 486
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 75.6

Experimental Properties

• LogP: 4.41530
• PSA: 75.63000
• Refractive Index: 1.582
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 559.8℃ at 760 mmHg
• Flash Point: 292.4°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.207

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters